Cas no 71042-75-6 (1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-)

1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl- structure
71042-75-6 structure
Product Name:1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-
CAS No:71042-75-6
MF:C11H11ClO
MW:194.657442331314
CID:576837
PubChem ID:116994
Update Time:2025-04-19

1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-4-carbonylchloride, 2,3-dihydro-7-methyl-
    • 2,3-Dihydro-7-methyl-1H-indene-4-carboxylic acid chloride
    • 7-methyl-2,3-dihydro-1H-indene-4-carbonyl chloride
    • 7-Methyl-4-indancarbonyl chloride
    • 7-Methylindane-4-carbonyl chloride
    • DTXSID9072230
    • 1H-Indene-4-carbonyl chloride, 2,3-dihydro-7-methyl-
    • 71042-75-6
    • Inchi: 1S/C11H11ClO/c1-7-5-6-10(11(12)13)9-4-2-3-8(7)9/h5-6H,2-4H2,1H3
    • InChI Key: IWRUWMJIGNNZOA-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=C(C)C2=C1CCC2)=O

Computed Properties

  • Exact Mass: 194.04993
  • Monoisotopic Mass: 194.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd